Cas no 2039759-65-2 (1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride)

• Product Name: 1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride
• CAS No: 2039759-65-2
• MF: C₁₃H₁₈ClF₃N₂
• MW: 294.743632793427
• CID: 5655685
• PubChem ID: 67360811
• Update Time: 2025-05-23

1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27717559
• SCHEMBL2315184
• PSCNCZFLBNWXBT-UHFFFAOYSA-N
• 1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-4-amine hydrochloride
• AKOS025941776
• 1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride
• 2039759-65-2
• 1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride

• Inchi： 1S/C13H17F3N2.ClH/c14-13(15,16)11-3-1-2-10(8-11)9-18-6-4-12(17)5-7-18;/h1-3,8,12H,4-7,9,17H2;1H
• InChI Key： PSCNCZFLBNWXBT-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CN1CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 294.1110608g/mol
• Monoisotopic Mass: 294.1110608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride

1-{3-(Trifluoromethyl)phenylmethyl}Piperidin-4-Amine Hydrochloride (CAS No. 2039759-65-2): A Comprehensive Overview

The 1-{3-(trifluoromethyl)phenylmethyl}piperidin-4-amine hydrochloride (CAS No. 2039759-65-2) is a structurally unique organic compound with significant potential in pharmaceutical and biochemical applications. This compound belongs to the class of tertiary amines substituted with a trifluoromethyl group, which imparts distinct physicochemical properties and biological activity. Its core structure comprises a piperidine ring linked to a benzyl moiety bearing a trifluoromethyl substituent, forming a rigid scaffold that facilitates interactions with specific molecular targets.

Recent advancements in computational chemistry have highlighted the role of the trifluoromethylphenylmethyl group in enhancing ligand efficiency and metabolic stability. Studies published in *Journal of Medicinal Chemistry* (2023) demonstrated that this substituent reduces off-target interactions while maintaining high affinity for G-protein coupled receptors (GPCRs). The hydrochloride salt form ensures optimal solubility and crystallinity, making it ideal for formulation into drug delivery systems.

In preclinical models, this compound exhibits selective inhibition of histone deacetylases (HDACs), particularly HDAC6, which plays a critical role in neurodegenerative pathways. A 2024 study in *Nature Communications* revealed its ability to modulate α-synuclein aggregation—a hallmark of Parkinson’s disease—by stabilizing protein homeostasis networks. The piperidine ring’s conformational flexibility allows it to adopt binding geometries complementary to the enzyme’s active site cleft, as evidenced by X-ray crystallography data from *ACS Chemical Biology*.

Synthetic methodologies for this compound have evolved significantly since its initial report in 2018. Modern protocols now employ palladium-catalyzed Suzuki-Miyaura cross-coupling to assemble the trifluoromethylaryl fragment with piperidine derivatives under mild conditions. This approach reduces reaction steps by 40% compared to traditional methods while achieving >98% purity as confirmed by chiral HPLC analysis.

Clinical translatability studies indicate favorable pharmacokinetic profiles: oral bioavailability exceeds 70% in rodent models due to its lipophilic balance between log P values of 3.8–4.1. In vitro ADME assays conducted at *Drug Metabolism & Disposition* (2023) showed minimal CYP450 enzyme inhibition, reducing drug-drug interaction risks. These attributes position it as a promising candidate for Phase I trials targeting tauopathies and other protein misfolding disorders.

Structural analogs incorporating fluorine substitutions on the piperidine nitrogen are currently under investigation to optimize blood-brain barrier permeability without compromising selectivity. Molecular dynamics simulations published in *Journal of Chemical Information Modeling* predict that substituting the terminal amine with a methoxy group could extend half-life by 18 hours while maintaining IC₅₀ values below 10 nM against HDAC isoforms.

This compound represents an exemplar of structure-based drug design principles, leveraging fluorine’s unique electronic properties and steric effects to achieve therapeutic specificity. Its integration into multi-target inhibitors holds promise for addressing complex pathologies where simultaneous modulation of epigenetic regulators and protein aggregation pathways is required.